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Compound of Interest

Compound Name: D-beta-homoglutamic acid-HCl

CAS No.: 63492-85-3

Cat. No.: B3037834

Get Quote

Executive Summary & Operational Stance
Safety in the laboratory is not merely a compliance requirement; it is a prerequisite for

reproducible science. D-beta-homoglutamic acid hydrochloride (D-β-HGA[1][2]·HCl) is a

specialized amino acid derivative often used in glutamatergic signaling research. While

structurally related to endogenous glutamate, its status as a research chemical and a

hydrochloride salt mandates specific disposal protocols distinct from common buffers.

Core Directive: Treat D-β-HGA·HCl as Hazardous Chemical Waste. Do not dispose of this

compound down the drain or in municipal trash, regardless of its apparent low toxicity. Its

pharmacological activity (NMDA/glutamate receptor interaction) and acidity (HCl salt) require

controlled destruction, typically via incineration by a licensed waste management contractor.

Pre-Disposal Risk Assessment
Before initiating disposal, you must characterize the waste stream. The hydrochloride salt form

implies that aqueous solutions will be acidic, posing a corrosion risk to waste containers if not

managed.
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Chemical & Physical Profile

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Pure Substance & Spills)
Use this protocol for expired powder, weighing errors, or spill cleanup materials.[1]

Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) or strong

bases.

Containerization: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or

glass container.

Why HDPE? It is resistant to the acidic nature of the hydrochloride salt.

Labeling: Affix a hazardous waste label.

Constituents: "D-beta-Homoglutamic Acid Hydrochloride, Solid."[1]

Hazard Checkbox: Mark "Irritant" and "Acidic" (if applicable by local EHS standards).

Debris Management: Place contaminated gloves, weigh boats, and paper towels into a clear

hazardous waste bag (often yellow or clear with "Biohazard" or "Chemical Waste" markings

depending on facility coding).
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Protocol B: Aqueous Waste (Stock Solutions & Reaction
Mixtures)
Use this protocol for dissolved compound. Note: The HCl salt will lower the pH of the waste

stream.

pH Check: Measure the pH of the solution using a calibrated pH meter or test strip.

Neutralization (The "Buffer" Step):

Goal: Prevent container corrosion and accidental gas evolution if mixed with other wastes.

Action: If pH < 4, slowly add dilute Sodium Hydroxide (1N NaOH) or Sodium Bicarbonate

(NaHCO₃) with stirring until pH is between 5 and 9.

Caution: This reaction is exothermic.[3] Wear safety goggles.

Solvent Compatibility Check: Ensure the solution does not contain organic solvents (e.g.,

methanol, DMSO) incompatible with the aqueous waste stream.

If Organic Solvents present: Dispose in "Organic Waste" container.

If purely Aqueous: Dispose in "Aqueous Waste" container.

Final Containment: Pour into the designated carboy (typically HDPE). Leave at least 10%

headspace to prevent over-pressurization.

Decision Logic & Workflow Visualization
The following diagram outlines the critical decision points for disposing of D-beta-
homoglutamic acid-HCl, ensuring compliance with safety standards.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and treatment of D-beta-homoglutamic acid-HCl
waste streams.

Regulatory & Compliance Framework
Understanding the "Why" behind the protocol protects your facility from fines and liability.

RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), D-beta-homoglutamic acid-HCl
is not a P-listed (acutely toxic) or U-listed (toxic) hazardous waste by specific name [1].[1]

However, it is subject to Characteristic Waste rules:

Corrosivity (D002): If you dispose of a concentrated stock solution with pH ≤ 2.0, it becomes

a D002 hazardous waste. Neutralization (Protocol B) mitigates this classification risk before

the waste enters the central accumulation area.

Drain Disposal Prohibition
While some institutions allow simple amino acids (e.g., Glycine, Alanine) down the drain, D-

beta-homoglutamic acid is a research chemical.[1]

Scientific Rationale: Standard wastewater treatment plants are designed to degrade

biological waste. Synthetic isomers (D-form) or homologs (beta-position) may resist
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enzymatic degradation, potentially passing through to the environment [2].[1]

Policy: Always default to "Zero Discharge" for research ligands.

Emergency Response: Spill Management
Mnemonic: S.W.I.M.

Stop the source: Upright the bottle if safe to do so.

Warn others: Alert nearby personnel.

Isolate the area: Mark the zone.

Minimize exposure: Wear PPE (Gloves, Lab Coat, Goggles).

Cleanup Procedure:

Powder: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum designated for chemicals.

Solution: Absorb with vermiculite or spill pads. If the spill is large and acidic, sprinkle Sodium

Bicarbonate over the spill to neutralize (watch for bubbling) before absorbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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